Cas no 1805593-20-7 (3-Bromo-4-(difluoromethoxy)thioanisole)

• Product Name: 3-Bromo-4-(difluoromethoxy)thioanisole
• CAS No: 1805593-20-7
• MF: C₈H₇BrF₂OS
• MW: 269.106387376785
• CID: 4707030
• Update Time: 2023-08-15

3-Bromo-4-(difluoromethoxy)thioanisole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethoxy)thioanisole

• Inchi： 1S/C8H7BrF2OS/c1-13-5-2-3-7(6(9)4-5)12-8(10)11/h2-4,8H,1H3
• InChI Key： CXOLIKUOGXQYCU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC(F)F)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Topological Polar Surface Area: 34.5